Cas no 929341-33-3 (1-2-(difluoromethoxy)phenylpropan-1-one)

• Product Name: 1-2-(difluoromethoxy)phenylpropan-1-one
• CAS No: 929341-33-3
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• CID: 4665787
• Update Time: 2025-05-20

1-2-(difluoromethoxy)phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-(difluoromethoxy)phenyl]propan-1-one
• 1-Propanone, 1-[2-(difluoromethoxy)phenyl]-
• 1-2-(difluoromethoxy)phenylpropan-1-one

• Inchi： 1S/C10H10F2O2/c1-2-8(13)7-5-3-4-6-9(7)14-10(11)12/h3-6,10H,2H2,1H3
• InChI Key： GJDKFXPSSMGLKD-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1OC(F)F)(=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Additional information on 1-2-(difluoromethoxy)phenylpropan-1-one

Introduction to 1-2-(difluoromethoxy)phenylpropan-1-one (CAS No. 929341-33-3) and Its Emerging Applications in Chemical Biology

The compound 1-2-(difluoromethoxy)phenylpropan-1-one, identified by the CAS number 929341-33-3, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug discovery, synthetic chemistry, and biomolecular interactions. The presence of both a difluoromethoxy group and a phenylpropanone backbone imparts distinct electronic and steric properties, making it a versatile scaffold for designing novel bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds, owing to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The difluoromethoxy moiety, in particular, has been extensively studied for its ability to modulate enzyme activity and receptor interactions. This functional group is known to increase lipophilicity while maintaining water solubility, thereby optimizing drug delivery systems. The incorporation of this moiety into 1-2-(difluoromethoxy)phenylpropan-1-one not only enhances its chemical diversity but also opens up new avenues for therapeutic intervention.

The phenylpropanone core of this compound is another critical feature that contributes to its biological relevance. Phenylpropanones are widely recognized for their role in various natural products and have been explored as intermediates in the synthesis of pharmacologically active agents. Their aromatic system allows for extensive hydrogen bonding interactions with biological targets, while the ketone group serves as a reactive site for further functionalization. This dual functionality makes 1-2-(difluoromethoxy)phenylpropan-1-one an attractive candidate for developing small-molecule inhibitors or agonists.

Recent studies have highlighted the compound's potential in modulating signaling pathways associated with inflammation and cancer. For instance, researchers have demonstrated that derivatives of this molecule can interact with specific enzymes involved in prostaglandin synthesis, thereby inhibiting inflammatory responses. Additionally, preliminary investigations suggest that modifications at the phenyl ring can enhance binding affinity to certain transcription factors, potentially leading to novel anticancer therapies. These findings underscore the importance of 1-2-(difluoromethoxy)phenylpropan-1-one as a lead compound in medicinal chemistry.

The synthetic accessibility of this compound also contributes to its appeal in academic and industrial research settings. Modern synthetic methodologies allow for efficient preparation of 1-2-(difluoromethoxy)phenylpropan-1-one through multi-step reactions involving readily available starting materials. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been employed to introduce the desired functional groups with high precision. This ease of synthesis enables rapid screening of analogs and optimization of pharmacological properties, accelerating the drug discovery process.

Moreover, computational studies have played a pivotal role in understanding the molecular interactions of 1-2-(difluoromethoxy)phenylpropan-1-one with biological targets. Molecular docking simulations have revealed that this compound can bind to specific pockets on enzymes and receptors with high affinity. These predictions are supported by experimental data showing that certain derivatives exhibit potent inhibitory effects on target proteins. Such insights are invaluable for designing next-generation therapeutics with improved efficacy and reduced side effects.

The versatility of 1-2-(difluoromethoxy)phenylpropan-1-one extends beyond its applications in drug development. It serves as a valuable building block for synthesizing complex molecules with tailored properties. Chemists have leveraged its structure to create libraries of diverse compounds for high-throughput screening assays. This approach has led to the identification of novel bioactive molecules with potential therapeutic value across multiple disease areas.

In conclusion, 1-2-(difluoromethoxy)phenylpropan-1-one (CAS No. 929341-33-3) represents a promising compound in the field of chemical biology and pharmaceutical research. Its unique structural features, combined with its synthetic accessibility and biological relevance, make it an ideal candidate for further exploration. As research continues to uncover new applications for this molecule, it is expected to play a significant role in shaping future advancements in drug discovery and molecular medicine.